Cas no 1057671-10-9 (3-(4-chloro-3-fluorophenyl)propanal)

3-(4-Chloro-3-fluorophenyl)propanal is a fluorinated and chlorinated aromatic aldehyde derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive aldehyde group and a substituted phenyl ring, offering versatility in nucleophilic addition and condensation reactions. The presence of both chloro and fluoro substituents enhances its utility in fine chemical synthesis, particularly in the development of bioactive compounds. The compound exhibits moderate stability under standard conditions, making it suitable for controlled reactions. Its well-defined molecular structure allows for precise functionalization, supporting its use in specialized synthetic pathways. Proper handling under inert conditions is recommended to preserve reactivity.
3-(4-chloro-3-fluorophenyl)propanal structure
1057671-10-9 structure
Product Name:3-(4-chloro-3-fluorophenyl)propanal
CAS No:1057671-10-9
MF:C9H8ClFO
MW:186.610625267029
MDL:MFCD09028617
CID:4672589
PubChem ID:53434328
Update Time:2025-06-08

3-(4-chloro-3-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chloro-3-fluoro-phenyl)-propionaldehyde
    • FQMVLUIOYSDHKA-UHFFFAOYSA-N
    • 3-(4'-Chloro-3'-fluorophenyl)propionaldehyde
    • 3-(4-chloro-3-fluorophenyl)propanal
    • MDL： MFCD09028617
    • Inchi： 1S/C9H8ClFO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-6H,1-2H2
    • InChI Key： FQMVLUIOYSDHKA-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1F)CCC=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Topological Polar Surface Area: 17.1

3-(4-chloro-3-fluorophenyl)propanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013027271-250mg
3-(4'-Chloro-3'-fluorophenyl)propionaldehyde
 1057671-10-9 97%
250mg
 $480.00 2023-09-04
Alichem
A013027271-500mg
3-(4'-Chloro-3'-fluorophenyl)propionaldehyde
 1057671-10-9 97%
500mg
 $847.60 2023-09-04
Alichem
A013027271-1g
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 1057671-10-9 97%
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 $1519.80 2023-09-04
Chemenu
CM460565-250mg
3-(4-chloro-3-fluorophenyl)propanal
 1057671-10-9 95%+
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 $498 2022-06-14
Chemenu
CM460565-500mg
3-(4-chloro-3-fluorophenyl)propanal
 1057671-10-9 95%+
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 $769 2022-06-14
Chemenu
CM460565-1g
3-(4-chloro-3-fluorophenyl)propanal
 1057671-10-9 95%+
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 $979 2022-06-14
Enamine
EN300-1985598-0.05g
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 1057671-10-9 95%
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 $226.0 2023-09-16
Enamine
EN300-1985598-0.1g
3-(4-chloro-3-fluorophenyl)propanal
 1057671-10-9 95%
0.1g
 $337.0 2023-09-16
Enamine
EN300-1985598-0.25g
3-(4-chloro-3-fluorophenyl)propanal
 1057671-10-9 95%
0.25g
 $481.0 2023-09-16
Enamine
EN300-1985598-0.5g
3-(4-chloro-3-fluorophenyl)propanal
 1057671-10-9 95%
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